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Compound of Interest

Compound Name:
Benzaldehyde, 2,3-difluoro-,

oxime

CAS No.: 18355-77-6

Cat. No.: B102601 Get Quote

Foreword: This technical guide provides a detailed examination of 2-Hexyl-1-decanol (CAS No.

2425-77-6), a branched-chain primary fatty alcohol. While the initial query referenced CAS

number 18355-77-6, extensive database searches indicate a likely typographical error,

consistently redirecting to the subject of this guide. As a C16 Guerbet alcohol, 2-Hexyl-1-

decanol possesses a unique molecular architecture that imparts desirable physicochemical

properties, making it a compound of significant interest in various industrial and research

applications, including cosmetics, pharmaceuticals, and advanced material science. This

document will delve into its chemical structure, physical and chemical properties, synthesis,

and current applications, providing a foundational resource for scientists and developers.

Chemical Identity and Structure
2-Hexyl-1-decanol is a long-chain, branched fatty alcohol. Its structure consists of a decanol

backbone with a hexyl group attached at the second carbon position. This branching is a

defining characteristic that differentiates it from its linear isomer, hexadecanol, and is

responsible for many of its unique properties.

IUPAC Name: 2-hexyldecan-1-ol[1]

CAS Number: 2425-77-6

Molecular Formula: C16H34O[2][3]
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Molecular Weight: 242.44 g/mol [2][4]

Synonyms: 2-Hexyldecyl Alcohol, Guerbet C16, Isofol 16, Jarcol I-16[2][5]

The structural formula of 2-Hexyl-1-decanol is as follows:

A diagrammatic representation of its structure is provided below:

Caption: Chemical structure of 2-Hexyl-1-decanol.

Physicochemical Properties
The branched nature of 2-Hexyl-1-decanol significantly influences its physical and chemical

properties, particularly when compared to its linear counterparts. This branching disrupts the

crystal packing of the molecule, leading to a lower melting point and pour point.[1]

Property Value Reference

Appearance
Colorless to pale yellow, oily

liquid
[1][3]

Melting Point -21 to -15 °C [2]

Boiling Point 193-197 °C at 33 mmHg [2]

Density 0.836 g/mL at 25 °C [2]

Flash Point 113 °C [2]

Refractive Index n20/D 1.449 [2]

Solubility

Insoluble in water; soluble in

organic solvents like benzene

(sparingly), chloroform

(sparingly), and methanol

(slightly)

[2][3]

Vapor Pressure 8.34E-05 mmHg at 25°C [2]

Synthesis Overview: The Guerbet Reaction
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2-Hexyl-1-decanol is a classic example of a "Guerbet alcohol," named after the Guerbet

reaction which is the primary method for its synthesis. This reaction involves the dimerization of

a primary alcohol to a branched alcohol with twice the molecular weight, minus a molecule of

water.

The overall transformation for the synthesis of 2-Hexyl-1-decanol from 1-octanol can be

summarized as follows:

2 CH3(CH2)7OH → CH3(CH2)7CH(CH2)5CH3)CH2OH + H2O

A simplified workflow for the Guerbet reaction is illustrated below:

Guerbet Reaction Workflow

Primary Alcohol (e.g., 1-Octanol) Dehydrogenation to AldehydeCatalyst, Heat Aldol Condensation Dehydration Hydrogenation Branched Primary Alcohol (2-Hexyl-1-decanol)

Click to download full resolution via product page

Caption: Simplified workflow of the Guerbet reaction for synthesizing 2-Hexyl-1-decanol.

Experimental Protocol Considerations:

Catalyst Selection: The reaction is typically catalyzed by a base, such as sodium or

potassium hydroxide, in the presence of a hydrogenation catalyst like Raney nickel.

Reaction Conditions: The reaction requires elevated temperatures, often in the range of 200-

250 °C, and is carried out under pressure to prevent the loss of volatile intermediates.

Water Removal: Continuous removal of the water byproduct is crucial to drive the equilibrium

towards the formation of the Guerbet alcohol.

Purification: The final product is typically purified by fractional distillation under reduced

pressure to separate it from unreacted starting material and byproducts.
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Applications and Research Interest
The unique properties of 2-Hexyl-1-decanol make it a versatile compound with applications in

various fields.

Cosmetics and Personal Care: It is widely used as an emollient, surfactant, and lubricant in

lotions, creams, and hair care products.[5] Its low viscosity and good spreading properties

contribute to a desirable skin feel.

Industrial Lubricants: The low pour point and high thermal stability of 2-Hexyl-1-decanol

make it an excellent base for synthetic lubricants and functional fluids.[1]

Chemical Intermediate: It serves as a precursor for the synthesis of other valuable

chemicals, such as surfactants and plasticizers.[1] Its derivatives, including sulfates and

phosphates, are investigated for novel surfactant systems.[1]

Antimicrobial Properties: Some studies suggest that 2-Hexyl-1-decanol may possess mild

antimicrobial properties, which could be beneficial in certain formulations.[3][5]

Research Applications: In a research context, it is used as a model compound to study the

structure-property relationships in complex fluid systems and in polymer chemistry as a co-

monomer or plasticizer to investigate polymer flexibility.[1]

Safety and Handling
While generally considered to have a low hazard profile, standard laboratory safety precautions

should be observed when handling 2-Hexyl-1-decanol. It is advisable to consult the Safety

Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion
2-Hexyl-1-decanol is a commercially significant branched-chain fatty alcohol with a unique set

of physicochemical properties that make it highly valuable in a range of applications, from

cosmetics to industrial lubricants. Its synthesis via the Guerbet reaction is a well-established

process. For researchers and drug development professionals, understanding the properties

and reactivity of such a molecule can be instrumental in formulating advanced delivery
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systems, developing novel excipients, and exploring new chemical entities with tailored

functionalities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Hexyl-1-decanol | High-Purity Research Grade [benchchem.com]

2. lookchem.com [lookchem.com]

3. CAS 2425-77-6: 2-Hexyl-1-decanol | CymitQuimica [cymitquimica.com]

4. 2-Hexyl-1-decanol 97 2425-77-6 [sigmaaldrich.com]

5. guidechem.com [guidechem.com]

To cite this document: BenchChem. [A Comprehensive Analysis for Researchers and Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102601#cas-number-18355-77-6-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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